Cas no 2229240-50-8 (4-(oxan-2-yl)oxane-2,6-dione)

• Product Name: 4-(oxan-2-yl)oxane-2,6-dione
• CAS No: 2229240-50-8
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 6399534
• PubChem ID: 165635882
• Update Time: 2025-07-19

4-(oxan-2-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(oxan-2-yl)oxane-2,6-dione
• 2229240-50-8
• EN300-1997507

• Inchi： 1S/C10H14O4/c11-9-5-7(6-10(12)14-9)8-3-1-2-4-13-8/h7-8H,1-6H2
• InChI Key： MMJAUNZLURJXEA-UHFFFAOYSA-N
• SMILES： O1CCCCC1C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 198.08920892g/mol
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-(oxan-2-yl)oxane-2,6-dione

Introduction to 4-(oxan-2-yl)oxane-2,6-dione (CAS No: 2229240-50-8)

4-(oxan-2-yl)oxane-2,6-dione, identified by the Chemical Abstracts Service Number (CAS No) 2229240-50-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This heterocyclic dione exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and material science. The presence of both an oxane ring and a dione moiety imparts distinct reactivity and functional properties, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 4-(oxan-2-yl)oxane-2,6-dione consists of a six-membered oxygen-containing heterocycle (oxane) linked to a central dione group. This configuration allows for multiple sites of interaction with biological targets, including enzymes and receptors. The compound's dual functionality has positioned it as a promising candidate for further exploration in drug discovery initiatives.

In recent years, there has been growing interest in the synthesis and characterization of oxan-2-yl derivatives due to their reported bioactivity. Studies have demonstrated that such compounds can exhibit inhibitory effects on various enzymatic pathways, making them relevant for therapeutic applications. The dione group in 4-(oxan-2-yl)oxane-2,6-dione further enhances its potential by providing additional reactive sites for chemical modification and functionalization.

One of the most compelling aspects of 4-(oxan-2-yl)oxane-2,6-dione is its versatility as a synthetic intermediate. Researchers have leveraged its structural features to develop new methodologies for constructing complex organic molecules. For instance, the oxane ring can serve as a stable platform for introducing various substituents, while the dione moiety can participate in condensation reactions to form more elaborate structures. This adaptability has made it a staple in synthetic organic chemistry laboratories.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of 4-(oxan-2-yl)oxane-2,6-dione and its derivatives. Preliminary studies suggest that compounds with similar scaffolds may possess anti-inflammatory, antioxidant, and antimicrobial properties. These findings are supported by computational modeling and experimental assays that highlight the compound's interactions with biological targets.

Advances in chemical biology have enabled more detailed investigations into the mechanisms of action of 4-(oxan-2-yl)oxane-2,6-dione. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating its three-dimensional structure and understanding how it binds to biological receptors. These insights have paved the way for rational drug design approaches that aim to optimize potency and selectivity.

The synthesis of 4-(oxan-2-yl)oxane-2,6-dione involves multi-step organic reactions that require precise control over reaction conditions. Modern synthetic methodologies have improved the efficiency and scalability of producing this compound, allowing for larger-scale studies and commercialization efforts. Researchers have also developed novel catalytic systems that enhance yield and reduce byproduct formation, contributing to more sustainable synthetic processes.

In material science, 4-(oxan-2-yl)oxane-2,6-dione has shown promise as a precursor for developing advanced polymers with unique properties. Its ability to undergo polymerization reactions makes it suitable for creating materials with tailored mechanical strength, thermal stability, and chemical resistance. These attributes are particularly valuable in applications such as coatings, adhesives, and specialty plastics.

The environmental impact of synthesizing and utilizing 4-(oxan-2-yl)oxane-2,6-dione is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Biocatalysis and flow chemistry are among the emerging technologies being explored to achieve these goals.

Future research directions for 4-(oxan-2-yl)oxane-2,6-dione include exploring its role in drug development pipelines and investigating new synthetic pathways. Collaborative efforts between academia and industry are expected to accelerate progress in these areas. As our understanding of this compound grows, so too will its potential applications across multiple scientific disciplines.

In conclusion,4-(oxan-2-yloxane)-2,6-dione (CAS No: 2229240–50–8) represents a fascinating compound with diverse applications in pharmaceuticals、material science，and organic synthesis。 Its unique structural features offer numerous opportunities for innovation，making it a cornerstone of modern chemical research。